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Compound of Interest

Compound Name: Octyl octanoate

Cat. No.: B1197113 Get Quote

For researchers, scientists, and drug development professionals, the sensory characteristics of

topical formulations are paramount to consumer acceptance and adherence. This guide

provides an objective comparison of the skin feel performance of octyl octanoate, a fatty acid

ester, and silicone oils, such as dimethicone and cyclomethicone, supported by

physicochemical data and detailed experimental methodologies.

Octyl octanoate, an ester of octyl alcohol and octanoic acid, is often utilized in cosmetic and

pharmaceutical formulations as a non-greasy emollient.[1] Silicone oils, particularly

dimethicone and cyclomethicone, are widely recognized for imparting a silky, smooth, and

transient feel to the skin.[2][3][4][5][6] The selection between these emollients is critical in

achieving the desired sensory profile for a final product.

Physicochemical Properties
The distinct skin feel of these emollients can be largely attributed to their differing

physicochemical properties. Key parameters such as viscosity, surface tension, and

spreadability directly influence the tactile experience upon application.
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Property Octyl Octanoate Dimethicone Cyclomethicone

INCI Name Octyl Octanoate Dimethicone Cyclomethicone

CAS Number 2306-88-9[7]
9006-65-9 / 63148-62-

9 / 9016-00-6[8]

69430-24-6 / 541-02-6

/ 556-67-2[5]

Molecular Formula C16H32O2[7] (C2H6OSi)n[9]
[-(CH3)2SiO-]n (n=4,

5, or 6)[10]

Molecular Weight (

g/mol )
256.42[7]

Varies (e.g., 5,000 -

100,000)[11]

Varies (e.g.,

Cyclopentasiloxane:

370.77)

Appearance
Colorless clear

liquid[1]

Clear, colorless

liquid[10][11]

Clear, colorless

liquid[3][10]

Viscosity Low

Wide range available

(e.g., <5 cSt to

1,000,000 cSt)[2]

Low

Density (g/mL at

25°C)
0.859[1][12]

~0.82 - 0.98

(increases with

viscosity)[2]

~0.855 - 1.056[13]

Surface Tension Not readily available Low[2] Low[3]

Solubility
Soluble in alcohol;

insoluble in water[7]

Insoluble in water and

polar organic solvents;

soluble in nonpolar

organic solvents[2]

Soluble in alcohol;

practically insoluble in

water[10]

Volatility Non-volatile

Generally non-volatile

(except for very low

MW)

Volatile[3][14]

Sensory Profile Comparison
While direct quantitative sensory panel data comparing octyl octanoate with silicone oils is not

readily available in the reviewed literature, a qualitative comparison based on established

sensory profiles can be made.
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Sensory Attribute Octyl Octanoate
Silicone Oils (Dimethicone
& Cyclomethicone)

Initial Feel Light, non-greasy Silky, smooth, slippery

Spreadability Good Excellent[2]

Absorbency Moderate to fast
Fast (especially for volatile

silicones)

Afterfeel Soft, moisturized Powdery, dry, non-tacky[2]

Greasiness Low Very low to non-existent

Shine Low to moderate
Can be formulated to be matte

or add shine

Experimental Protocols for Sensory Evaluation
To conduct a direct comparative analysis of the skin feel of octyl octanoate and silicone oils, a

trained sensory panel can be employed using standardized methodologies.

Objective:
To quantitatively assess and compare the sensory attributes of octyl octanoate and a selected

silicone oil (e.g., Dimethicone 5 cSt) when applied to the skin.

Panelists:
A panel of 10-15 trained assessors, screened for their sensory acuity and ability to discriminate

between different tactile sensations on the skin.

Materials:
Octyl Octanoate

Dimethicone (e.g., 5 cSt)

Constant temperature and humidity room (22°C ± 2°C, 50% ± 5% RH)

Controlled application devices (e.g., micropipette)
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Standardized skin area for application (e.g., volar forearm)

Data collection software or standardized paper ballots

Methodology (based on ASTM E1490-19):[15][16][17][18]
Panelist Training:

Familiarize panelists with the sensory attributes to be evaluated (e.g., spreadability,

absorbency, greasiness, slipperiness, tackiness, residue).

Provide panelists with reference standards for each attribute to anchor their evaluations on

a standardized scale (e.g., a 15-point scale where 0 = not perceptible and 15 = extremely

intense).

Product Application:

Panelists should wash their forearms with a mild, unscented soap and allow them to

equilibrate in the controlled environment for at least 15 minutes.

A standardized amount of each test sample (e.g., 0.1 mL) is applied to a demarcated area

on the forearm.

The application procedure should be standardized (e.g., number of circular rubs to spread

the product).

Sensory Evaluation:

Panelists evaluate the sensory attributes at predefined time points:

Initial Phase (0-1 minute): Spreadability, initial slipperiness, wetness.

Absorption Phase (1-5 minutes): Absorbency rate, greasiness, tackiness.

Afterfeel Phase (5-10 minutes): Residual slipperiness, residue, softness.

Panelists record their ratings for each attribute on the provided scale.

Data Analysis:
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The mean scores for each attribute at each time point are calculated for both samples.

Statistical analysis (e.g., ANOVA, t-test) is performed to determine if there are significant

differences between the sensory profiles of octyl octanoate and the silicone oil.

Below is a graphical representation of the experimental workflow for the sensory evaluation of

emollients.

Caption: Workflow for the sensory evaluation of emollients.

Conclusion
Both octyl octanoate and silicone oils offer desirable non-greasy sensory properties, making

them valuable tools in the formulation of cosmetically elegant and consumer-appealing topical

products. Silicone oils, particularly the volatile cyclomethicones and low-viscosity dimethicones,

are renowned for their exceptional slipperiness and rapid absorption, leaving a characteristic

powdery, dry afterfeel. Octyl octanoate provides a light, emollient feel that contributes to skin

softness and moisturization without significant greasiness.

The choice between these ingredients will ultimately depend on the specific sensory objectives

of the formulation. For products requiring a fast-breaking, quick-drying, and exceptionally

smooth application, silicone oils are an excellent choice. For formulations where a slightly more

substantive, moisturizing feel is desired without a greasy residue, octyl octanoate presents a

compelling alternative. For definitive, quantitative comparisons, it is recommended that

researchers and formulators conduct sensory panel evaluations using the standardized

protocols outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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